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Introduction to RH 795

RH 795 is a fast-responding, potentiometric styryl dye utilized for the functional imaging of
neurons and other excitable cells.[1] As a voltage-sensitive dye (VSD), its spectral properties
change in response to shifts in membrane potential, allowing for real-time optical monitoring of
neuronal activity.[2][3] This makes it a powerful tool for studying neural circuits, action potential
propagation, and synaptic activity in brain slice preparations.

RH 795 binds to the external leaflet of the cell membrane and exhibits an electrochromic shift
in its fluorescence spectrum upon changes in the surrounding electric field.[2][3] Notably, it is
considered a better candidate for long-term experiments compared to some other VSDs, as it
demonstrates weaker phototoxic effects and slower bleaching.[4][5] Unlike some related dyes,
RH 795 does not appear to cause arterial constriction during cortex staining.[1][6]

Key Properties:
e Dye Type: Fast-response, potentiometric (voltage-sensitive) dye.[1]

e Primary Application: Functional imaging of neuronal activity in live cells.[1]
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o Spectral Properties: Excitation/Emission (in Methanol): 530/712 nm. Note that in cell
membranes, spectra are typically blue-shifted.[1]

Mechanism of Action of Voltage-Sensitive Dyes

Voltage-sensitive dyes like RH 795 are amphiphilic molecules that insert themselves into the
lipid bilayer of the cell membrane. The dye's chromophore, the part of the molecule responsible
for fluorescence, is oriented parallel to the electric field across the membrane. When the
membrane potential changes, such as during an action potential, the electric field is altered.
This alteration interacts with the electronic structure of the chromophore, causing a rapid shift
in its fluorescence emission or absorption spectrum. This change in fluorescence intensity is
directly proportional to the change in membrane voltage, providing an optical readout of neural
activity.
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Mechanism of a voltage-sensitive dye.

Experimental Protocols

This section details the procedure for preparing acute brain slices and staining them with RH

795 for live functional imaging.
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Required Materials and Reagents

e Dye: RH 795 (e.g., from Biotium).
e Reagents:
o Atrtificial Cerebrospinal Fluid (aCSF), continuously bubbled with 95% Oz / 5% CO-.
o Sucrose-based cutting solution.
o Dimethyl sulfoxide (DMSO).
e Equipment:
o Vibrating microtome (vibratome).
o Dissection tools (scissors, forceps, scalpel).
o Beakers and petri dishes.
o Incubation/recovery chamber for brain slices.
o Fluorescence microscope with appropriate filters for far-red imaging.
o High-sensitivity camera (e.g., CCD or sCMOS).

o Perfusion system.

Brain Slice Preparation Protocol

o Anesthesia and Perfusion: Anesthetize the animal according to approved institutional
protocols. Perform transcardial perfusion with ice-cold, oxygenated sucrose-based cutting
solution to clear blood and rapidly cool the brain.

o Brain Extraction: Rapidly dissect and remove the brain, placing it immediately into the ice-
cold, oxygenated cutting solution.

e Slicing:
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o Mount the brain onto the vibratome stage.

o Submerge the brain in the ice-cold, oxygenated cutting solution in the vibratome buffer
tray.

o Cut brain slices to the desired thickness (typically 300-400 pm).

» Recovery: Transfer the slices immediately to a recovery chamber containing aCSF heated to
32-34°C and continuously bubbled with 95% O2 / 5% CO:. Allow slices to recover for at least
1 hour before staining.

RH 795 Staining Protocol

o Prepare Staining Solution:
o Prepare a stock solution of RH 795 in DMSO (e.g., 1 mg/mL).

o Dilute the stock solution into oxygenated aCSF to reach the final working concentration.
The optimal concentration may require testing but a starting point of 0.05-0.2 mg/mL is
recommended.

e Incubation:
o Transfer the recovered brain slices into the RH 795 staining solution.

o Incubate for 60-90 minutes at room temperature or a slightly elevated temperature (e.qg.,
30°C).[2] Ensure the solution is continuously oxygenated and protected from light to
prevent photobleaching.

e Washing: After incubation, wash the slices thoroughly with fresh, oxygenated aCSF for 15-30
minutes to remove unbound dye from the background.

e Mounting: Transfer a single slice to a recording chamber on the microscope stage. The slice
should be fully submerged and continuously perfused with oxygenated aCSF.

Data Presentation: Staining and Imaging Parameters
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The following table summarizes the key quantitative parameters for the RH 795 staining

protocol. Researchers should optimize these parameters for their specific tissue type and

experimental setup.

Parameter

Recommended
Range/Value

Notes

Slice Thickness

300 - 400 pm

Thicker slices may require

longer incubation times.

RH 795 Stock Solution

1 mg/mL in DMSO

Store protected from light at
-20°C.[1]

RH 795 Working Conc.

0.05 - 0.2 mg/mL

Optimization is crucial for
achieving a good signal-to-

noise ratio.

Incubation Time

60 - 90 minutes

Longer times may improve
staining depth but can

increase toxicity.[2]

Incubation Temperature

Room Temperature to 34°C

Higher temperatures can

facilitate faster dye loading.[7]

Excitation Wavelength

~530 nm

Can be achieved with a
halogen lamp or a high-power
LED.[1][8]

Emission Filter

Long-pass >695 nm or Band-

pass ~710 nm

The emission peak is broad
and far-red.[1]

Experimental Workflow Diagram

The following diagram illustrates the complete workflow from brain extraction to imaging.
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Workflow for RH 795 staining of acute brain slices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b12409352?utm_src=pdf-custom-synthesis
https://biotium.com/product/rh795/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2855339/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2855339/
https://en.wikipedia.org/wiki/Voltage-sensitive_dye
https://pubmed.ncbi.nlm.nih.gov/24124505/
https://pubmed.ncbi.nlm.nih.gov/24124505/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0075678
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0075678
https://biotium.com/technology/cellular-stains/neuronal-probes/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5408972/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5408972/
https://pubmed.ncbi.nlm.nih.gov/16406572/
https://pubmed.ncbi.nlm.nih.gov/16406572/
https://www.benchchem.com/product/b12409352#rh-795-staining-protocol-for-brain-slices
https://www.benchchem.com/product/b12409352#rh-795-staining-protocol-for-brain-slices
https://www.benchchem.com/product/b12409352#rh-795-staining-protocol-for-brain-slices
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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